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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3,5-Dimethoxybenzoic Acid. It is intended to be a valuable resource for
researchers, scientists, and professionals in the field of drug development. This document
details the compound's key characteristics, supported by experimental protocols and spectral
data analysis. Furthermore, it explores its known chemical reactivity and biological activities,
presenting this information through structured data and visual diagrams to facilitate
understanding and application in a research and development context.

Introduction

3,5-Dimethoxybenzoic acid, a substituted aromatic carboxylic acid, serves as a versatile
building block in organic synthesis.[1] Its molecular structure, featuring a benzene ring with two
methoxy groups and a carboxylic acid functionality, imparts a unique combination of reactivity
and physical properties that make it a valuable intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other fine chemicals.[2] This guide aims to provide an in-
depth technical summary of its core physical and chemical properties, detailed experimental
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methodologies for their determination, and an exploration of its known chemical and biological
activities.

Physical Properties

The physical properties of 3,5-Dimethoxybenzoic Acid are critical for its handling, formulation,
and application in various experimental and industrial settings. A summary of its key physical
data is presented in the tables below.

General and Molecular Properties

Property Value Reference
CAS Number 1132-21-4 [1]
Molecular Formula CoH1004 [1]
Molecular Weight 182.17 g/mol [1]

White to off-white crystalline
Appearance [3]

powder
IUPAC Name 3,5-dimethoxybenzoic acid [1]

Thermodynamic and Solubility Properties

Property Value Reference
Melting Point 182-185 °C [4]
Boiling Point 275.56 °C (rough estimate) [5]
pKa 3.96 [5]

N Insoluble in water; Soluble in
Solubility [4]
ethanol and ether.

Chemical Properties and Reactivity

The chemical behavior of 3,5-Dimethoxybenzoic Acid is dictated by its functional groups: the
carboxylic acid and the two methoxy groups on the aromatic ring.
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The carboxylic acid group allows for typical reactions such as esterification, amidation, and
reduction to the corresponding alcohol. The presence of the electron-donating methoxy groups
activates the aromatic ring, though their meta-positioning to each other and the carboxylic acid
group influences the regioselectivity of electrophilic aromatic substitution reactions.

Known chemical transformations involving 3,5-Dimethoxybenzoic Acid include its use as a
reactant in the synthesis of 5,7-Dimethoxy-3,4-diphenylisocoumarin and Biotin dimedone. It
can also act as a ligand in the formation of lanthanide complexes.

Spectral Data Analysis

Spectroscopic data is fundamental for the structural confirmation of 3,5-Dimethoxybenzoic
Acid.

'H NMR Spectroscopy

A proton NMR spectrum of 3,5-Dimethoxybenzoic Acid would exhibit distinct signals
corresponding to the aromatic protons and the methoxy group protons. The aromatic protons at
positions 2, 4, and 6 would likely appear as distinct signals in the aromatic region of the
spectrum, with their chemical shifts influenced by the methoxy and carboxylic acid groups. The
six protons of the two equivalent methoxy groups would present as a sharp singlet.

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon framework of the molecule. Key
expected signals would include those for the carboxyl carbon, the aromatic carbons attached to
the methoxy groups, the other aromatic carbons, and the methoxy carbons.

Infrared (IR) Spectroscopy

The IR spectrum of 3,5-Dimethoxybenzoic Acid is characterized by absorption bands typical
of its functional groups. A broad O-H stretch from the carboxylic acid's hydrogen-bonded dimer
would be expected in the region of 2500-3300 cm~1. A strong C=0 stretching vibration for the
carboxylic acid would appear around 1700 cm~1. C-O stretching vibrations for the methoxy and
carboxylic acid groups would be observed in the 1320-1210 cm~* region. Aromatic C-H and
C=C stretching bands would also be present.[6]
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UV-Vis Spectroscopy

The UV-Vis spectrum in an acidic mobile phase would show absorption maxima characteristic
of the substituted benzene chromophore. For comparison, the related 3,5-dihydroxybenzoic
acid shows absorption maxima at 208 nm, 250 nm, and 308 nm.[7]

Experimental Protocols

The following sections detail generalized experimental procedures for the determination of key
physical properties and a common synthetic route.

Synthesis of 3,5-Dimethoxybenzoic Acid

A common laboratory synthesis involves the methylation of 3,5-dihydroxybenzoic acid.

o Materials: 3,5-dihydroxybenzoic acid, acetone, potassium carbonate, dimethyl sulfate, 30%
sodium hydroxide solution, concentrated hydrochloric acid.

e Procedure:
o Dissolve 3,5-dihydroxybenzoic acid in acetone in a round-bottom flask.
o Add potassium carbonate to the solution at room temperature.
o Add dimethyl sulfate dropwise to the mixture.
o Heat the reaction mixture to 55 °C and allow it to reflux overnight.

o After the reaction is complete, concentrate the mixture under reduced pressure to remove
the acetone.

o Add water to the residue, followed by the addition of 30% sodium hydroxide solution to
adjust the pH to 14.

o Heat the mixture at 75 °C for 4 hours to ensure complete hydrolysis of any ester
intermediates.

o Cool the reaction mixture to room temperature.
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o Acidify the solution with concentrated hydrochloric acid to a pH of approximately 6, which
will precipitate the product.

o Filter the white solid, wash with water, and dry to obtain 3,5-Dimethoxybenzoic Acid.

Synthesis of 3,5-Dimethoxybenzoic Acid

Reactants

3,5-Dihydroxybenzoic Acid

Process

Methylation 3,5-Dimethoxybenzoic Acid

Dimethyl Sulfate
Base in Acetone
=
Potassium Carbonate

General Antifungal Mechanism of Benzoic Acid Derivatives
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Proposed Anti-Adipogenic Effects of Methoxy-Substituted Benzoic Acids

Methoxy-Substituted Benzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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